Cas no 1805025-54-0 (3-Bromo-4-fluoro-2-(trifluoromethoxy)aniline)

• Product Name: 3-Bromo-4-fluoro-2-(trifluoromethoxy)aniline
• CAS No: 1805025-54-0
• MF: C₇H₄BrF₄NO
• MW: 274.010375022888
• CID: 4793316
• Update Time: 2023-08-17

3-Bromo-4-fluoro-2-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-fluoro-2-(trifluoromethoxy)aniline

• Inchi： 1S/C7H4BrF4NO/c8-5-3(9)1-2-4(13)6(5)14-7(10,11)12/h1-2H,13H2
• InChI Key： BXXBUAXJVDNDLZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1OC(F)(F)F)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2